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Compound of Interest

Compound Name: 13-Hydroxyglucopiericidin A

Cat. No.: B1254357

13-Hydroxyglucopiericidin A: A Technical
Whitepaper

Molecular Formula; C31H47NO10 CAS Number: 132150-13-1

This document provides a comprehensive technical overview of 13-Hydroxyglucopiericidin A,
a natural product with notable antibiotic and antineoplastic properties. The information is
intended for researchers, scientists, and professionals in the field of drug development.

Introduction

13-Hydroxyglucopiericidin A is an antibiotic isolated from the fermentation broth of
Streptomyces sp.[1] It is characterized by its significant in vitro activity against a range of tumor
cell lines and its effects on various bacteria and fungi.[1] Its molecular structure, a glycoside
derivative of a piericidin, suggests a potential for complex biological interactions, making it a
molecule of interest for further investigation in oncology and infectious disease research.

Physicochemical Properties

While detailed experimental data on the physicochemical properties of 13-
Hydroxyglucopiericidin A are not readily available in publicly accessible literature, its basic
properties are summarized below.
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Property Value Source

Molecular Formula C31H47NO10 PubChem
Molecular Weight 593.7 g/mol PubChem
CAS Number 132150-13-1 PubChem

Biological Activity

Based on the foundational study, 13-Hydroxyglucopiericidin A exhibits potent biological
activities, primarily as an antineoplastic and antibiotic agent.[1]

Antineoplastic Activity

The compound has demonstrated strong cytotoxic activity against a panel of human tumor cell
lines in vitro.[1][2] The available information from the initial discovery highlights its effects on
the following cell lines:

HeLa (Cervical Carcinoma)[1]

Leukemia P388[1]

Lung Carcinomal[1]

Melanoma[1]

Quantitative data, such as ICso values, from the primary literature are not available in the public
domain. Further studies are required to quantify the potency of its antitumor effects.

Antimicrobial Activity

13-Hydroxyglucopiericidin A has been reported to affect both bacteria and fungi.[1] Specific
details regarding the spectrum of activity, such as Minimum Inhibitory Concentrations (MICs)
against particular strains, are not detailed in the available abstracts.

Mechanism of Action
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The precise mechanism of action for 13-Hydroxyglucopiericidin A has not been elucidated in
the currently accessible literature. Given its structural similarity to piericidins, which are known
inhibitors of the mitochondrial electron transport chain (specifically Complex 1), it is plausible
that 13-Hydroxyglucopiericidin A shares a similar target. However, this remains a hypothesis
pending further experimental validation. No specific signaling pathways have been identified to
date.

Experimental Protocols

Detailed experimental protocols for the isolation and biological characterization of 13-
Hydroxyglucopiericidin A are not fully available. The following represents a generalized
methodology based on the abstract of the original publication.[1]

Isolation and Purification

e Fermentation: A strain of Streptomyces sp. is cultured in a suitable nutrient-rich medium to
encourage the production of secondary metabolites, including 13-Hydroxyglucopiericidin
A.

o Extraction: The fermentation broth is harvested, and the active compound is extracted from
the culture filtrate and/or mycelium using organic solvents.

o Chromatography: The crude extract is subjected to a series of chromatographic techniques
for purification. This likely includes:

o Adsorption chromatography (e.g., silica gel)
o Partition chromatography
o Size-exclusion chromatography

e Structure Elucidation: The molecular structure of the purified compound is determined using
spectroscopic methods, such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[1]

In Vitro Cytotoxicity Assays
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Standard cell-based assays would be employed to determine the cytotoxic effects of 13-
Hydroxyglucopiericidin A on cancer cell lines. A typical workflow would involve:

e Cell Culture: Human tumor cell lines (e.g., HelLa, P388) are maintained in appropriate culture
media and conditions.

e Compound Treatment: Cells are seeded in multi-well plates and treated with a range of
concentrations of 13-Hydroxyglucopiericidin A.

 Viability Assay: After a defined incubation period (e.g., 48-72 hours), cell viability is assessed
using a colorimetric assay such as MTT, XTT, or a fluorescence-based method.

» Data Analysis: The results are used to calculate the ICso value, the concentration of the
compound that inhibits cell growth by 50%.
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Caption: Biological activities of 13-Hydroxyglucopiericidin A.

Generalized Experimental Workflow for Isolation and
Activity Screening

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://www.benchchem.com/product/b1254357?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Isolation & Purification

Streptomyces sp. Fermentation

!

Solvent Extraction

!

Chromatographic Purification

Y

Structure Elucidation (NMR, MS)

Purified
13-Hydroxyglucopiericidin A

Biological Screening

In Vitro Cytotoxicity Assays

Antimicrobial Susceptibility Testing

(e.g., MTT)

!

Data Analysis (IC50, MIC)

Click to download full resolution via product page

Caption: Generalized workflow for isolation and screening.

Conclusion and Future Directions

13-Hydroxyglucopiericidin A is a promising natural product with demonstrated antineoplastic

and antibiotic activities. The foundational research from 1990 laid the groundwork for

understanding this molecule. However, a significant gap in knowledge exists regarding its
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specific potency (ICso and MIC values), its mechanism of action, and its effects on specific
molecular pathways.

Future research should focus on:

e Re-isolation and Scale-up: Developing robust fermentation and purification protocols to
obtain sufficient quantities for in-depth studies.

e Quantitative Biological Evaluation: Comprehensive screening against a wider panel of
cancer cell lines and microbial pathogens to determine its spectrum of activity and potency.

e Mechanism of Action Studies: Investigating its molecular targets, with a primary focus on
mitochondrial function, and elucidating the signaling pathways it modulates in cancer cells.

» Preclinical Development: If warranted by further studies, advancing the molecule into
preclinical models to assess its in vivo efficacy and safety.

This technical guide summarizes the current, albeit limited, state of knowledge on 13-
Hydroxyglucopiericidin A and highlights the need for further research to unlock its full
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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